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Compound of Interest

Compound Name: Aureusidin

Cat. No.: B138838

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aureusidin is a naturally occurring aurone, a subclass of flavonoids, known for its vibrant
yellow pigmentation in various flowers. Beyond its role as a plant pigment, aureusidin has
garnered significant interest in the biomedical field due to its potential therapeutic properties,
including antioxidant, anti-inflammatory, and anticancer activities. This document provides
detailed protocols for the chemical synthesis of aureusidin via a facile one-pot reaction and its
subsequent purification, enabling researchers to obtain high-purity material for further
investigation.

Chemical Synthesis of Aureusidin

A convenient and efficient one-pot synthesis of aureusidin has been developed, involving the
condensation of 4,6-dihydroxybenzofuranone with 3,4-dihydroxybenzaldehyde. This protection-
free method offers a straightforward route to this bioactive natural product.[1][2]

Synthesis Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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